N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide

• IUPAC Name: N-[2-(3-methylbutyl)-5-oxochromeno[3,4-c]pyridin-4-yl]acetamide
• InChI: InChI=1S/C19H20N2O3/c1-11(2)8-9-13-10-15-14-6-4-5-7-16(14)24-19(23)17(15)18(21-13)20-12(3)22/h4-7,10-11H,8-9H2,1-3H3,(H,20,21,22)
• InChI Key: XVSLXAPRGNLYEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1=CC2=C(C(=N1)NC(=O)C)C(=O)OC3=CC=CC=C32
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide, also known as C-21, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR, NF-κB, and MAPK pathways. N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has been shown to downregulate the expression of various oncogenes, including c-Myc, cyclin D1, and Bcl-2. N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide also inhibits the activation of NF-κB, which is a key regulator of inflammation. Moreover, N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has been reported to activate the Nrf2/ARE signaling pathway, which plays a crucial role in the cellular defense against oxidative stress.
Biochemical and Physiological Effects
N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has been shown to have various biochemical and physiological effects, including the modulation of cell cycle progression, induction of apoptosis, and reduction of inflammation. N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has also been reported to attenuate oxidative stress and reduce the production of reactive oxygen species. These effects are mediated through the inhibition of various signaling pathways, as discussed earlier.

Advantages and Limitations for Lab Experiments

N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has several advantages for lab experiments, including its high yield and purity, as well as its potential therapeutic applications in various diseases. However, N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide also has some limitations, including its limited solubility in water, which may affect its bioavailability and pharmacokinetics. Moreover, the toxicity and safety profile of N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide have not been fully elucidated, which may limit its clinical translation.

Future Directions

There are several future directions for the research on N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide. Firstly, the toxicity and safety profile of N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide need to be fully evaluated to determine its clinical potential. Secondly, the pharmacokinetics and bioavailability of N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide need to be optimized to enhance its therapeutic efficacy. Thirdly, the molecular targets and signaling pathways involved in the therapeutic effects of N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide need to be further elucidated to develop more specific and potent analogs. Finally, the preclinical and clinical studies on N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide need to be conducted to evaluate its efficacy and safety in humans.
Conclusion
In conclusion, N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide involves the condensation of 4-hydroxycoumarin and 2-aminonicotinaldehyde, and the yield and purity can be enhanced through recrystallization. N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has been extensively studied for its potential therapeutic applications in cancer, inflammation, and neurodegenerative disorders. The mechanism of action of N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide involves the inhibition of various signaling pathways, and it has various biochemical and physiological effects. N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has several advantages for lab experiments, but it also has some limitations. Finally, there are several future directions for the research on N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide, including the evaluation of its toxicity and safety profile, optimization of its pharmacokinetics and bioavailability, development of more specific and potent analogs, and preclinical and clinical studies.

Synthesis Methods

The synthesis of N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide involves the condensation of 4-hydroxycoumarin and 2-aminonicotinaldehyde in the presence of acetic anhydride and catalytic amount of glacial acetic acid. The reaction proceeds through the formation of Schiff base, which is then reduced to form N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide. The yield of N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide is approximately 70%, and the purity can be enhanced through recrystallization.

Scientific Research Applications

N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis through the activation of caspase-3 and -9. N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has also been demonstrated to possess anti-inflammatory properties by reducing the expression of pro-inflammatory cytokines and chemokines. In addition, N-[2-(3-methylbutyl)-5-oxo-5H-chromeno[3,4-c]pyridin-4-yl]acetamide has been reported to have neuroprotective effects by attenuating oxidative stress and reducing the production of reactive oxygen species.